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Compound of Interest

Compound Name: 3-Indolylacetone

Cat. No.: B073846

Essential Safety and Logistical Information for the Disposal of 3-Indolylacetone

This document provides comprehensive guidance on the proper disposal procedures for 3-
Indolylacetone, a compound used in various research and development applications.
Adherence to these procedures is critical to ensure personnel safety and environmental
compliance. Researchers, scientists, and drug development professionals should familiarize
themselves with these steps before handling or disposing of this chemical.

Hazard Identification and Safety Precautions

3-Indolylacetone is classified as an irritant and presents several hazards.[1] It is harmful if
swallowed, in contact with skin, or inhaled.[1] Direct contact can cause skin and serious eye
irritation.[1][2] Therefore, appropriate personal protective equipment (PPE) must be worn at all
times when handling this compound. This includes chemical-resistant gloves, safety goggles,
and a lab coat.[3] Work should be conducted in a well-ventilated area or under a chemical fume
hood to avoid inhalation of dust or vapors.[2]

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative and physical properties of
3-Indolylacetone.
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Property Value

Molecular Formula C11H11NO
Molecular Weight 173.21 g/mol [1]
Melting Point 118 °C

Flash Point 171 °C/339.8 °F[2]
Autoignition Temperature 560 °C / 1040 °F[2]
Solubility in Water 1.2 g/L[3]

Step-by-Step Disposal Protocol

The proper disposal of 3-Indolylacetone, as with all laboratory chemicals, must comply with
local, state, and federal regulations.[4] The following protocol outlines the necessary steps for
its safe disposal.

1. Waste Segregation and Collection:

e Solid Waste: Collect un-used or contaminated solid 3-Indolylacetone in a designated,
clearly labeled, and sealed hazardous waste container.[5] The container must be in good
condition, compatible with the chemical, and kept closed except when adding waste.[5]

o Contaminated Materials: Any materials that have come into contact with 3-Indolylacetone,
such as gloves, weighing paper, or absorbent pads, should be considered contaminated and
disposed of as hazardous waste. Place these items in the same designated solid hazardous
waste container.

e Liquid Waste: For solutions containing 3-Indolylacetone, pour the waste into a designated,
sealed, and clearly labeled liquid hazardous waste container. Do not mix with incompatible
waste streams.

2. Labeling:

o All hazardous waste containers must be clearly labeled with the words "HAZARDOUS
WASTE" and the full chemical name, "3-Indolylacetone.[5] Include the approximate
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concentration and quantity.
3. Storage:

o Store the hazardous waste container in a designated satellite accumulation area (SAA)
within the laboratory.[5] The storage area should be secure, well-ventilated, and away from
sources of ignition.[6]

4. Waste Pickup and Disposal:

o Arrange for the collection of the hazardous waste through your institution's Environmental
Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.[4][7]
Complete any required waste pickup request forms accurately.[5]

» Never dispose of 3-Indolylacetone down the drain or in the regular trash.[4][8]
Emergency Procedures for Spills
In the event of a spill, the following steps should be taken immediately:

o Evacuate and Secure the Area: Alert others in the vicinity and restrict access to the spill
area.

o Wear Appropriate PPE: Before attempting to clean the spill, ensure you are wearing the
necessary personal protective equipment, including respiratory protection if the spill
generates dust.

e Contain and Clean the Spill:

o For solid spills, carefully sweep or scoop the material into a hazardous waste container.
Avoid generating dust.

o For liquid spills, absorb the material with an inert absorbent, such as vermiculite or sand.
Collect the absorbed material and place it in a sealed hazardous waste container.

o Decontaminate the Area: Clean the spill area with an appropriate solvent or detergent and
water. Collect all cleaning materials as hazardous waste.
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e Report the Spill: Report the incident to your laboratory supervisor and EHS office.

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of 3-
Indolylacetone.
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Caption: Workflow for the proper disposal of 3-Indolylacetone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073846?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

